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molecular formula C10H7ClO2S B1194188 2-Naphthalenesulfonyl chloride CAS No. 93-11-8

2-Naphthalenesulfonyl chloride

Cat. No. B1194188
CAS RN: 93-11-8
M. Wt: 226.68 g/mol
InChI Key: OPECTNGATDYLSS-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US06730672B2

Procedure details

The N-(3-aminopropyl)naphthalene-2-sulphonamide used as a starting material was obtained by the reaction of 2-naphthylsulphonyl chloride (2 g) and 1,3-diaminopropane (2.95 ml) in methylene chloride (25 ml) solution at ambient temperature for 16 hours.
Name
1,3-diaminopropane
Quantity
2.95 mL
Type
reactant
Reaction Step One
Name
methylene chloride
Quantity
25 mL
Type
reactant
Reaction Step One
Name
N-(3-aminopropyl)naphthalene-2-sulphonamide
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Name
2-naphthylsulphonyl chloride

Identifiers

REACTION_CXSMILES
[CH:1]1[C:10]2[C:5](=[CH:6][CH:7]=[CH:8][CH:9]=2)[CH:4]=[CH:3][C:2]=1[S:11](NCCCNC(=O)CN1CCN(C2C=CN=CC=2)CC1)(=[O:13])=[O:12].NCCCN.C(Cl)[Cl:40]>>[CH:1]1[C:10]2[C:5](=[CH:6][CH:7]=[CH:8][CH:9]=2)[CH:4]=[CH:3][C:2]=1[S:11]([Cl:40])(=[O:13])=[O:12]

Inputs

Step One
Name
1,3-diaminopropane
Quantity
2.95 mL
Type
reactant
Smiles
NCCCN
Name
methylene chloride
Quantity
25 mL
Type
reactant
Smiles
C(Cl)Cl
Step Two
Name
N-(3-aminopropyl)naphthalene-2-sulphonamide
Quantity
0 (± 1) mol
Type
reactant
Smiles
C1=C(C=CC2=CC=CC=C12)S(=O)(=O)NCCCNC(CN1CCN(CC1)C1=CC=NC=C1)=O

Conditions

Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Outcomes

Product
Name
2-naphthylsulphonyl chloride
Type
product
Smiles
C1=C(C=CC2=CC=CC=C12)S(=O)(=O)Cl
Measurements
Type Value Analysis
AMOUNT: MASS 2 g

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.